butyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate

• IUPAC Name: butyl 2-(4-hydroxy-2-oxo-1H-quinolin-3-yl)acetate
• InChI: InChI=1S/C15H17NO4/c1-2-3-8-20-13(17)9-11-14(18)10-6-4-5-7-12(10)16-15(11)19/h4-7H,2-3,8-9H2,1H3,(H2,16,18,19)
• InChI Key: UEWCTIWISWJQKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CC1=C(C2=CC=CC=C2NC1=O)O
• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol

Description

Butyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a derivative of quinoline and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of butyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate is not fully understood. However, it has been reported to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. It has also been reported to scavenge free radicals and protect against oxidative stress.
Biochemical and Physiological Effects:
Butyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been reported to reduce the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD).

Advantages and Limitations for Lab Experiments

One of the advantages of using butyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate in lab experiments is its potential therapeutic applications. It has also been reported to exhibit low toxicity and good stability under different conditions. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the use of butyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate. One of the directions is to further investigate its potential use in the treatment of neurodegenerative diseases. Another direction is to optimize its therapeutic potential by understanding its mechanism of action and developing more potent derivatives. Additionally, its potential use in combination therapy with other drugs should be explored.
Conclusion:
In conclusion, butyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been reported to exhibit anti-inflammatory, antioxidant, and anticancer properties. Its mechanism of action is not fully understood, but it has been reported to inhibit the activity of enzymes involved in the inflammatory response and scavenge free radicals. There are several future directions for its use, including further investigation of its potential use in the treatment of neurodegenerative diseases and optimization of its therapeutic potential.

Scientific Research Applications

Butyl (4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)acetate has been studied extensively for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.